(imidazo[1,2-a]pyridin-7-yl)-N-methylmethanamine

• IUPAC Name: 1-imidazo[1,2-a]pyridin-7-yl-N-methylmethanamine
• InChI: InChI=1S/C9H11N3/c1-10-7-8-2-4-12-5-3-11-9(12)6-8/h2-6,10H,7H2,1H3
• InChI Key: SYZSIBHQDDIGIZ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC2=NC=CN2C=C1
• Molecular Formula: C9H11N3
• DSSTOX Substance ID: DTXSID001257763
• Molecular Weight: 161.20 g/mol
• CAS RN: 1204298-77-0

Description

Imidazo[1,2-a]pyridine is a nitrogen-containing heterocycle and a class of drugs that contain this same chemical substructure. It’s a core structure of several compounds and has wide applications in medicinal chemistry.

Synthesis Analysis

An efficient protocol has been developed for the synthesis of regioselective imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine derivatives through a cascade reaction between 2-aminopyridine, arylelglyoxal, and 4-hydroxypyran via a three-component reaction. This method is catalyst-free, uses green solvent, and is operationally simple, scalable, and eco-friendly.

Molecular Structure Analysis

Imidazo[1,2-a]pyridines have been receiving significant attention in the synthetic chemistry community through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation.

Chemical Reactions Analysis

Recent advances in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines have been made through transition metal catalysis, metal-free oxidation, and photocatalysis strategies. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has also been developed.

Safety and Hazards

The safety data sheet for a related compound indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity and can cause skin corrosion/irritation and serious eye damage/eye irritation. It also has specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

The combination of flavin and iodine catalyzes an aerobic oxidative C-N bond-forming process for the facile synthesis of imidazo[1,2-a]pyridines. This dual catalytic system can also be applied to the one-pot, three-step synthesis of 3-thioimidazo[1,2-a]pyridines from aminopyridines, ketones, and thiols. This suggests potential future directions for the development of new synthesis methods for imidazo[1,2-a]pyridines.